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Chemical and Pharmacological Profile

Acalisib (also known as GS-9820 or CAL-120) is a potent and highly selective phosphatidylinositol 3-

kinase delta (PI3Kδ) inhibitor investigated for treating lymphoid malignancies [1] [2]. It functions by

selectively targeting the p110δ catalytic subunit of PI3K, which plays a critical role in B-cell development,

proliferation, migration, and function [2].

Key chemical properties:

Chemical Formula: C21H16FN7O [3] [1] [2]

Molecular Weight: 401.40 g/mol [3] [1] [2]
CAS Registry Number: 870281-34-8 [3] [1] [2]

The compound exhibits high selectivity for PI3Kδ over other class I PI3K enzymes, with 114- to 400-fold

selectivity, and shows no significant activity against Class II and III PI3K family members or related proteins

like mTOR and DNA-PK [1].
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Solubility Characteristics

Acalisib has been experimentally characterized for solubility in various solvents, as shown in the table

below.

Table 1: Solubility Profile of Acalisib

Solvent Solubility Concentration Notes

DMSO ≥ 80
mg/mL

≥ 199.3 mM Moisture-absorbing DMSO reduces solubility; use fresh
DMSO [1]

DMSO 125 mg/mL 311.41 mM Hygroscopic DMSO significantly impacts solubility [3]

Water Insoluble - - [1]

Ethanol Insoluble - - [1]

Stock Solution Preparation Protocols

Protocol 2.2.1: Preparation of 10 mM DMSO Stock Solution

Weigh 4.01 mg of Acalisib powder (molecular weight: 401.40 g/mol).
Transfer the compound to a 1 mL volumetric flask.

Add anhydrous DMSO to volume, resulting in a 10 mM concentration.
Vortex or sonicate until completely dissolved.

Aliquot and store at -20°C, protected from light.

Handling Notes:

Use freshly opened DMSO to minimize water absorption [3] [1].

The solution can be stored at 4°C for short-term use (up to one week).
For long-term storage, aliquot and freeze at -20°C for up to one month or -80°C for up to six months,

protecting from light [3].

In Vitro and In Vivo Formulations
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In Vitro Formulations for Cell-Based Assays

For cell-based assays, DMSO stock solutions are typically diluted into aqueous culture media. Final DMSO

concentrations should generally not exceed 0.1% to maintain cell viability and prevent solvent-induced

artifacts.

In Vivo Formulations for Animal Studies

The table below summarizes validated in vivo formulations for animal studies.

Table 2: In Vivo Formulation Protocols for Acalisib

Formulation Concentration Preparation Method Notes

| 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% ddH₂O | 4 mg/mL (9.97 mM) | 1. Add 50 μL of 80

mg/mL DMSO stock to 400 μL PEG300, mix 2. Add 50 μL Tween-80, mix 3. Add 500 μL ddH₂O, mix |

Clear solution; use immediately for optimal results [1] | | 5% DMSO + 95% Corn Oil | 0.57 mg/mL (1.42

mM) | 1. Add 50 μL of 11.4 mg/mL DMSO stock to 950 μL corn oil, mix | Clear solution; use immediately

for optimal results [1] | | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline | ≥ 2.5 mg/mL (≥

6.23 mM) | 1. Add 100 μL DMSO stock (25 mg/mL) to 400 μL PEG300, mix 2. Add 50 μL Tween-80, mix 3.

Add 450 μL saline, mix | Clear solution; suitable for various administration routes [3] |

Stability and Storage Conditions

Solid Form Storage

Temperature: Store at room temperature or 4°C [3] [1]
Condition: Protect from light [3] [1]

Form: Stable as powder under these conditions for at least three years [1]

Solution Stability
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Stock solutions: Stable for at least one month when stored at -20°C and protected from light [3]

In vivo formulations: Prepare immediately before use for optimal results [1]
Freeze-thaw cycles: Avoid repeated freeze-thaw cycles; recommend single-use aliquots [3]

Experimental Protocols and Dosing

Biochemical Assay Protocol: PI3Kδ Inhibition

Purpose: To evaluate Acalisib potency against PI3Kδ enzyme activity.

Materials:

Recombinant PI3Kδ enzyme
Appropriate substrate (e.g., PIP2)

ATP solution
Reaction buffer

Detection reagents

Procedure:

Prepare serial dilutions of Acalisib in DMSO (e.g., from 10 mM stock).

Set up reactions containing enzyme, substrate, and ATP in suitable buffer.
Add Acalisib dilutions to reactions (final DMSO concentration ≤1%).

Incubate at 30°C for appropriate time (typically 60 minutes).
Stop reactions and measure product formation.

Calculate IC50 value using nonlinear regression analysis.

Expected Results: Acalisib exhibits IC50 of 12.7-14 nM against PI3Kδ [3] [1].

In Vivo Dosing Protocol for Xenograft Models

Purpose: To evaluate Acalisib efficacy in murine xenograft models.

Dosing Information:

Typical dose: 10 mg/kg [3]

Frequency: Once daily
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Route: Oral gavage or intraperitoneal injection

Formulation: Use appropriate in vivo formulation from Table 2
Control: Vehicle-only formulation

Procedure:

Establish xenograft model by implanting cancer cells in immunodeficient mice.
Randomize mice into treatment and control groups when tumors reach predetermined volume.

Administer Acalisib or vehicle control according to dosing schedule.
Monitor tumor volume regularly using caliper measurements.

Assess drug efficacy by comparing tumor growth rates between groups.

Note: Acalisib at 10 mg/kg has demonstrated efficacy in reducing growth of multiple myeloma xenografts in

mice [3].

Mechanism of Action and Signaling Pathway

Acalisib specifically inhibits the p110δ catalytic subunit of PI3Kδ, which is predominantly expressed in

hematopoietic cells [1] [2]. The PI3Kδ signaling pathway plays a critical role in B-cell receptor signaling,

proliferation, and survival [2].

The following diagram illustrates the signaling pathway affected by Acalisib:
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Diagram Title: Acalisib Inhibition of PI3Kδ Signaling Pathway

Safety and Regulatory Information

Research Use Only: Acalisib is for research purposes only and not for diagnostic or therapeutic use

in humans [3] [1].
Controlled Substance: This product is a controlled substance and not for sale in all territories [3].
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Handling Precautions: Use standard safety precautions for handling chemical compounds, including

wearing appropriate personal protective equipment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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